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Compound of Interest

Compound Name: ONC212

Cat. No.: B609752 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

ONC212 is a fluorinated analogue of the imipridone ONC201, demonstrating potent anti-cancer

activity in a variety of preclinical models.[1][2][3] It functions as a dual agonist of the

mitochondrial protease ClpP and the G protein-coupled receptor GPR132.[4] This dual

engagement triggers a cascade of downstream effects, including the activation of the

integrated stress response (ISR), modification of mitochondrial bioenergetics, and suppression

of pro-survival Ras signaling, which collectively lead to apoptotic cell death.[4] Given its

therapeutic potential, accurate and consistent preparation of ONC212 for in vitro and in vivo

studies is critical. This document provides detailed protocols for the preparation of ONC212
stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for ONC212 are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C₂₄H₂₃F₃N₄O

Molecular Weight 440.46 g/mol

Solubility in DMSO ≥ 50 mg/mL (113.52 mM)

Appearance Solid

Storage (Powder) -20°C (3 years), 4°C (2 years)

Storage (in Solvent) -80°C (2 years), -20°C (1 year)

Experimental Protocols
Materials

ONC212 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Sterile pipette tips

Protocol for Preparing a 10 mM ONC212 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ONC212 in DMSO. This

concentration is a common starting point for serial dilutions for in vitro experiments.

Pre-weighing Preparation: Before handling ONC212, ensure all necessary personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, are worn. It is

recommended to work in a chemical fume hood.
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Weighing ONC212: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of ONC212 powder into the tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of ONC212, the

required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (L) = 0.001 g / (440.46 g/mol * 0.010 mol/L)

Volume (L) = 0.0002270 L

Volume (µL) = 227.0 µL

Dissolving ONC212: Add 227.0 µL of high-purity DMSO to the microcentrifuge tube

containing the 1 mg of ONC212.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for at least one

minute. If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath

for 5-10 minutes, or until the solution is clear.

Storage: Aliquot the 10 mM ONC212 stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up

to two years.

Note on DMSO: DMSO is hygroscopic and can absorb moisture from the air, which may reduce

the solubility of the compound. It is recommended to use fresh, anhydrous DMSO and to keep

the stock bottle tightly sealed.

Visualizations
ONC212 Signaling Pathway
The following diagram illustrates the proposed mechanism of action for ONC212, highlighting

its dual agonistic activity and the subsequent downstream signaling pathways that lead to

apoptosis in cancer cells.
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Caption: ONC212 dual agonism and downstream effects.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the sequential steps for preparing the ONC212 stock solution as

described in the protocol.
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Caption: Workflow for ONC212 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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